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Compound of Interest

Compound Name: YK-4-279

Cat. No.: B611886 Get Quote

Essential Safety and Handling Guide for YK-4-279
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling the small molecule inhibitor YK-4-279. The following

procedures are designed to minimize exposure risk and ensure safe laboratory operations and

proper disposal.

Quantitative Data for YK-4-279
While specific occupational exposure limits for YK-4-279 have not been established, the

available data on its biological activity and physical properties underscore the need for careful

handling.
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Parameter Value Source

Molecular Formula C₁₇H₁₃Cl₂NO₄ [1]

Molecular Weight 366.2 g/mol [1]

GHS Classification

Acute toxicity, Oral (Category

4); Acute aquatic toxicity

(Category 1); Chronic aquatic

toxicity (Category 1)

[1]

Solubility

>16.35 mg/mL in DMSO; 73

mg/mL (199.34 mM) in fresh

DMSO

[2][3]

Storage (Powder) -20°C for up to 3 years [3]

Storage (in Solvent)
-80°C for up to 1 year; -20°C

for up to 1 month
[3]

IC₅₀ (Ewing Sarcoma Cells) 0.5 to 2 µmol/L [4]

Operational and Disposal Plans
Given that YK-4-279 is classified as harmful if swallowed and very toxic to aquatic life, it should

be handled with the same precautions as a cytotoxic agent.[1]

Engineering Controls
Primary Containment: All handling of YK-4-279 powder, including weighing and preparation

of stock solutions, must be conducted in a certified Class II Biological Safety Cabinet or a

powder containment hood to protect the operator, product, and environment.[5] For highly

potent compounds, a glove box or isolator provides maximum protection.[6]

Ventilation: Ensure adequate ventilation in the laboratory to minimize the risk of aerosol

inhalation.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE protocol is mandatory for all procedures involving YK-4-279.
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Gloves: Wear two pairs of chemotherapy-rated nitrile gloves. The inner glove should be

tucked under the cuff of the gown, and the outer glove should go over the cuff. Change

gloves immediately if they become contaminated or every 30-60 minutes during extended

procedures.

Gown: A disposable, solid-front, back-closing gown made of a low-permeability fabric (e.g.,

polyethylene-coated polypropylene) is required. Gowns should have long sleeves with tight-

fitting elastic or knit cuffs.

Eye and Face Protection: Use ANSI-rated safety glasses with side shields at a minimum.

When there is a risk of splashes or aerosol generation, a full-face shield or safety goggles

should be worn.

Respiratory Protection: For weighing and handling the powder outside of a containment

hood, a NIOSH-approved N95 respirator is recommended to prevent inhalation.

Step-by-Step Handling Procedures
a. Receiving and Storage

Upon receipt, inspect the package for any signs of damage or leakage in a designated safe

area.

Wear appropriate PPE (gloves, lab coat) during unpacking.

Verify the label and quantity of the compound.

Store the container in a tightly sealed, clearly labeled, and secure location at -20°C for the

powder form.[1][3]

b. Preparation of Stock Solution (in a Containment Hood)

Don all required PPE as described above.

Cover the work surface of the containment hood with a disposable plastic-backed absorbent

pad.[1]
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Carefully weigh the required amount of YK-4-279 powder. Use anti-static weighing dishes to

prevent powder dispersal.

Add the appropriate solvent (typically DMSO) to the vessel containing the powder.[2][3] To

improve solubility, warming the tube to 37°C or using an ultrasonic bath may be helpful.[2]

Ensure the container is tightly capped and mix gently until the solid is completely dissolved.

Label the stock solution container clearly with the compound name, concentration, solvent,

date, and hazard warnings.

Store stock solutions at -80°C for long-term storage or -20°C for short-term storage.[3]

c. Experimental Use

Perform all dilutions and additions of YK-4-279 to cell culture media or other experimental

systems within a containment hood.

Use filtered pipette tips to prevent aerosol generation.

After use, decontaminate all surfaces and equipment.

Spill Management
In the event of a spill, immediate action is required to minimize exposure.

Alert Personnel: Immediately alert others in the area and restrict access.

Don PPE: If not already wearing it, don the full PPE ensemble, including respiratory

protection.

Contain the Spill:

Powder: Gently cover the spill with absorbent pads to avoid raising dust. Dampen the

pads with water to wet the powder.

Liquid: Cover the spill with absorbent pads from a chemotherapy spill kit.
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Clean the Area: Starting from the outside of the spill and working inwards, carefully clean the

area. Place all contaminated materials into a designated cytotoxic waste container.

Decontaminate: Clean the spill area three times with a detergent solution, followed by a rinse

with clean water.

Dispose of Waste: All materials used for cleanup must be disposed of as cytotoxic waste.[4]

Report: Document the spill and the cleanup procedure according to your institution's safety

protocols.

Disposal Plan
All waste contaminated with YK-4-279 must be segregated and disposed of as

cytotoxic/hazardous waste.

Solid Waste: This includes gloves, gowns, absorbent pads, and any other contaminated

disposable labware. Place these items in a designated, leak-proof, and puncture-resistant

container with a purple lid, clearly labeled with a cytotoxic hazard symbol.[2][4][7]

Liquid Waste: Collect all liquid waste containing YK-4-279 (e.g., unused stock solutions,

contaminated media) in a sealed, leak-proof, and clearly labeled hazardous waste container.

Do not discharge to the sewer system.[1]

Sharps Waste: Needles, syringes, and other contaminated sharps must be placed in a

purple, puncture-resistant sharps container designated for cytotoxic waste.[2]

All cytotoxic waste must be collected by a licensed hazardous waste disposal service for high-

temperature incineration.[7]
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Workflow for Safe Handling and Disposal of YK-4-279

Preparation & Handling

Waste Disposal

Emergency Spill Procedure

1. Don Full PPE
(Double Gloves, Gown, Eye Protection, N95)

2. Work in Containment Hood

3. Weigh Powder & Prepare Solution

4. Use in Experiment

5. Segregate Waste

Post-Experiment

Solid Waste
(Gloves, Gown, Pads)

Liquid Waste
(Solutions, Media)

Sharps Waste
(Needles, Pipettes)

6. Place in Labeled
Cytotoxic Containers

7. Arrange for Licensed
Hazardous Waste Pickup

Spill Occurs

1. Alert Others & Restrict Area

2. Don Full PPE

3. Contain & Clean Spill

4. Dispose of Cleanup
Materials as Cytotoxic Waste

Click to download full resolution via product page

Caption: Logical workflow for the safe handling, use, and disposal of YK-4-279.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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